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Compound of Interest

Compound Name: Endrin aldehyde

Cat. No.: B048301 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific literature explicitly studying the environmental fate and persistence of

endrin aldehyde is limited. Much of the available information is extrapolated from data on its

parent compound, endrin. This guide synthesizes the current understanding while highlighting

areas where data is sparse.

Endrin aldehyde, a transformation product of the highly persistent organochlorine pesticide

endrin, presents a significant environmental concern due to its stability and potential for

bioaccumulation. Understanding its behavior in soil and water is crucial for assessing its long-

term ecological impact and developing effective remediation strategies.

Physicochemical Properties and Environmental
Distribution
Endrin aldehyde is a solid substance with low water solubility and a vapor pressure that

suggests it will not significantly volatilize from water or soil surfaces.[1] In the atmosphere, it is

expected to exist predominantly adsorbed to particulate matter and can be transported back to

soil and surface water through wet and dry deposition.[1] Its octanol-water partition coefficient

(log Kow) estimates range from 3.1 to 5.6, indicating a potential for bioaccumulation in

organisms.[2][3]
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Endrin aldehyde exhibits high persistence in soil environments. Biodegradation of endrin
aldehyde in soil and sediment has not been well-documented in scientific literature.[2] By

analogy to its parent compound endrin, which has an estimated half-life of up to 14 years in

soil, endrin aldehyde is expected to be highly resistant to microbial degradation.[2]

Mobility in Soil:

The mobility of endrin aldehyde in soil is considered to be low. The soil organic carbon-water

partitioning coefficient (Koc) is a key indicator of a chemical's tendency to adsorb to soil

particles. Higher Koc values indicate stronger adsorption and lower mobility. The estimated Koc

value for endrin aldehyde is approximately 1,000, suggesting it will have a strong affinity for

soil organic matter and be relatively immobile.[2] However, the presence of organic solvents,

which were often used in endrin formulations, could potentially increase its mobility and

facilitate leaching into groundwater.[4]

Persistence in Water
In aquatic environments, endrin aldehyde is exceptionally persistent. Hydrolysis and oxidation

are not considered significant degradation pathways.[2][4] The hydrolysis half-life of endrin
aldehyde in water is estimated to be greater than four years, based on analogies with endrin.

[2][4] Information on its biodegradation in aquatic systems is not available in the reviewed

literature.[2][4]

Bioaccumulation in Aquatic Organisms:

The potential for endrin aldehyde to bioaccumulate in aquatic organisms is a significant

concern. The Bioconcentration Factor (BCF) is a measure of a chemical's concentration in an

organism relative to the concentration in the surrounding water. Estimates for the BCF of

endrin aldehyde vary widely, from 86 to as high as 11,000, reflecting the uncertainty in its log

Kow value.[2][3] Higher BCF values indicate a greater potential for the chemical to accumulate

in the food chain.

Quantitative Data Summary
The following tables summarize the available quantitative data on the environmental fate and

persistence of endrin aldehyde. It is important to note that many of these values are estimated
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based on the properties of endrin due to the lack of direct experimental data for endrin
aldehyde.

Table 1: Persistence and Mobility of Endrin Aldehyde in Soil

Parameter Value Reference

Biodegradation Half-Life
Data not available; expected to

be very long
[2]

Soil Organic Carbon-Water

Partitioning Coefficient (Koc)
~1,000 - 4,300 (estimated) [2][5]

Mobility Low [2]

Table 2: Persistence and Bioaccumulation of Endrin Aldehyde in Water

Parameter Value Reference

Hydrolysis Half-Life > 4 years (estimated) [2][4]

Photodegradation
Minor product of endrin

photolysis
[2]

Biodegradation Data not available [2][4]

Bioconcentration Factor (BCF) 86 - 11,000 (estimated) [2][3]

Experimental Protocols
Detailed experimental protocols specifically for studying the environmental fate of endrin
aldehyde are scarce. However, standardized methods for assessing the persistence and

mobility of persistent organic pollutants (POPs) in soil and water can be readily adapted.

Soil Persistence and Degradation Study (Microcosm
Approach)
This protocol outlines a general approach for assessing the degradation of endrin aldehyde in

soil under controlled laboratory conditions.
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Objective: To determine the rate of degradation and identify potential transformation products of

endrin aldehyde in soil.

Methodology:

Soil Collection and Characterization:

Collect soil from a site with no history of pesticide application.

Characterize the soil for properties such as texture, organic matter content, pH, and

microbial biomass.

Microcosm Setup:

Prepare soil microcosms in glass containers.

Adjust the soil moisture to a predetermined level (e.g., 60% of water holding capacity).

Spike the soil with a known concentration of endrin aldehyde dissolved in a suitable

solvent. Include solvent-only controls.

Incubate the microcosms in the dark at a constant temperature (e.g., 25°C).

Sampling and Analysis:

Collect soil samples from replicate microcosms at regular intervals over a period of several

months to years.

Extract endrin aldehyde and its potential metabolites from the soil samples using an

appropriate solvent (e.g., acetone/hexane mixture).

Analyze the extracts using Gas Chromatography with an Electron Capture Detector (GC-

ECD) or Gas Chromatography-Mass Spectrometry (GC-MS) for quantification and

identification of compounds.

Data Analysis:

Calculate the dissipation rate and half-life (DT50) of endrin aldehyde in the soil.
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Identify and quantify any major transformation products.

Aquatic Persistence Study
This protocol provides a general framework for evaluating the persistence of endrin aldehyde
in water.

Objective: To determine the hydrolysis rate and potential for photodegradation of endrin
aldehyde in an aqueous environment.

Methodology:

Hydrolysis Study:

Prepare sterile aqueous buffer solutions at different pH values (e.g., 4, 7, and 9).

Add a known concentration of endrin aldehyde to each buffer solution.

Incubate the solutions in the dark at a constant temperature.

Collect samples at regular intervals and analyze for the concentration of endrin aldehyde
using GC-ECD or GC-MS.

Calculate the hydrolysis rate constant and half-life at each pH.

Photodegradation Study:

Prepare an aqueous solution of endrin aldehyde.

Expose the solution to a light source that simulates natural sunlight.

Include a dark control to account for any abiotic degradation not due to light.

Monitor the concentration of endrin aldehyde over time using an appropriate analytical

method.

Identify any phototransformation products using GC-MS.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b048301?utm_src=pdf-body
https://www.benchchem.com/product/b048301?utm_src=pdf-body
https://www.benchchem.com/product/b048301?utm_src=pdf-body
https://www.benchchem.com/product/b048301?utm_src=pdf-body
https://www.benchchem.com/product/b048301?utm_src=pdf-body
https://www.benchchem.com/product/b048301?utm_src=pdf-body
https://www.benchchem.com/product/b048301?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Methods
The primary analytical techniques for the determination of endrin aldehyde in environmental

samples are Gas Chromatography (GC) coupled with either an Electron Capture Detector

(ECD) or a Mass Spectrometer (MS).

Gas Chromatography-Electron Capture Detector (GC-ECD): This is a highly sensitive

method for detecting halogenated compounds like endrin aldehyde. It is suitable for routine

quantification at low levels.

Gas Chromatography-Mass Spectrometry (GC-MS): This technique provides both

quantification and structural information, making it invaluable for confirming the identity of

endrin aldehyde and identifying its transformation products.

Sample Preparation:

Extraction and cleanup are critical steps in the analysis of endrin aldehyde from complex

environmental matrices like soil and water.

Soil Extraction: Soxhlet extraction or accelerated solvent extraction with a mixture of hexane

and acetone is commonly used.

Water Extraction: Liquid-liquid extraction with a non-polar solvent like dichloromethane or

solid-phase extraction (SPE) can be employed to isolate endrin aldehyde from water

samples.

Cleanup: The extracts may require cleanup to remove interfering substances. This is often

achieved using column chromatography with adsorbents like Florisil or silica gel.

Visualizations
The following diagrams illustrate the known transformation pathway of endrin and a conceptual

workflow for a soil microcosm study.
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Caption: Transformation of endrin to endrin aldehyde and endrin ketone.
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Caption: Workflow for a soil microcosm study of endrin aldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

